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Compound of Interest

Compound Name: Methyl 3-(benzyloxy)propanoate

Cat. No.: B1347327

The primary step in naming any organic molecule is to deconstruct its structure and identify the
present functional groups. Methyl 3-(benzyloxy)propanoate comprises two key functional
groups: an ester and an ether.

o Ester Group: Characterized by a carbonyl group (C=0) bonded to an oxygen atom, which is
in turn bonded to another carbon group. In this molecule, it is a methyl ester of a propanoic
acid derivative.

o Ether Group: Consists of an oxygen atom connected to two alkyl or aryl groups. Here, we
have a benzyl group and the propanoate backbone linked through an oxygen atom, forming
a benzyloxy ether.

Understanding the presence of these two distinct functional groups is critical for the
subsequent application of IUPAC nomenclature rules.

The Principle of Priority in IUPAC Nomenclature

When a molecule contains more than one functional group, IUPAC has established a priority
order to determine the principal functional group.[1][2][3] This principal group dictates the suffix
of the compound's name, while all other functional groups are treated as substituents and are
denoted by prefixes.[1][4]

A simplified priority order for common functional groups is as follows:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1347327?utm_src=pdf-interest
https://www.benchchem.com/product/b1347327?utm_src=pdf-body
https://medlifemastery.com/mcat/chemistry/organic/nomenclature/priority-ordering-functional-groups/
https://www.youtube.com/shorts/pd1vKmPKot4
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/02%3A_Fundamental_of_Organic_Structures/2.04%3A_IUPAC_Naming_of_Organic_Compounds_with_Functional_Groups
https://medlifemastery.com/mcat/chemistry/organic/nomenclature/priority-ordering-functional-groups/
https://www.masterorganicchemistry.com/2011/02/14/table-of-functional-group-priorities-for-nomenclature/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Carboxylic Acids > Esters > Amides > Nitriles > Aldehydes > Ketones > Alcohols > Amines >
Alkenes > Alkynes > Ethers > Halides[2]

As evident from this hierarchy, the ester functional group takes precedence over the ether
functional group.[2][4][5] Consequently, the parent name of the molecule will be based on the
ester, and the ether will be named as a substituent.

Systematic Derivation of the IUPAC Name

The IUPAC naming of methyl 3-(benzyloxy)propanoate can be broken down into a logical,
step-by-step process:

Step 1: Naming the Ester

The nomenclature of an ester is analogous to that of a salt.[6][7] The name is divided into two
parts:

e The name of the alkyl group attached to the single-bonded oxygen atom of the ester.

e The name of the carboxylate portion, derived from the corresponding carboxylic acid by
changing the "-oic acid" suffix to "-oate".[6][8][9]

In the given molecule, the alkyl group attached to the oxygen is a methyl group.

The carboxylic acid-derived portion has a three-carbon chain, making it a derivative of
propanoic acid. Therefore, the base name becomes propanoate.

Combining these gives the initial ester name: methyl propanoate.

Step 2: Identifying and Naming the Substituent

With the parent ester identified, we now turn our attention to the ether group, which is treated
as a substituent on the propanoate chain. The substituent is a benzyl group attached through
an oxygen atom, which is systematically named as a benzyloxy group.

Step 3: Numbering the Parent Chain
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The parent propanoate chain must be numbered to indicate the position of the benzyloxy
substituent. According to IUPAC rules, the carbon atom of the carbonyl group in an ester is
assigned position 1.

Following this numbering, the benzyloxy group is attached to the third carbon atom of the
propanoate chain.

Step 4: Assembling the Final IUPAC Name

The final IUPAC name is constructed by combining the names of the substituent (with its
locant) and the parent ester. The substituent name precedes the parent name.

Therefore, the complete and correct IUPAC name for the molecule is methyl 3-
(benzyloxy)propanoate.

An alternative, and also acceptable, IUPAC name is methyl 3-(phenylmethoxy)propanoate,
where "phenylmethoxy" is a more systematic name for the "benzyloxy" group.[10] Both names
are unambiguous and refer to the same chemical entity.

Experimental Workflow for Nomenclature
Determination

For a practicing scientist presented with this structure, the logical workflow for determining the
IUPAC name would be as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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